6-chloro-2-(trifluoromethyl)pyridine-3-sulfonyl chloride
Overview
Description
6-Chloro-2-(trifluoromethyl)pyridine-3-sulfonyl chloride is a chemical compound that is used in the preparation of N-sulfonamido polycyclic pyrazolyl compounds for the treatment of cognitive disorders . It is a key structural motif in active agrochemical and pharmaceutical ingredients .
Synthesis Analysis
The synthesis of this compound involves a stepwise liquid-phase/vapor-phase process. 2-chloro-5-(chloromethyl)pyridine can be chlorinated under liquid-phase conditions to afford the intermediate 2,3-dichloro-5-(trichloromethyl)pyridine (2,3,5-DCTC); subsequent vapor–phase fluorination of 2,3,5-DCTC produces 2,3,5-DCTF .Molecular Structure Analysis
The molecular structure of this compound includes a pyridine ring with a trifluoromethyl group and a sulfonyl chloride group attached to it . The presence of these groups bestows many of the distinctive physical–chemical properties observed with this class of compounds .Chemical Reactions Analysis
The chemical reactions involving this compound are generally achieved via two main methods: one involving an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine. The second method relies on the assembly of pyridine from a trifluoromethyl-containing building block .Physical And Chemical Properties Analysis
The presence of a fluorine atom and a carbon-containing pyridine in the structure of this compound are thought to bestow many of the distinctive physical–chemical properties observed with this class of compounds .Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-chloro-2-(trifluoromethyl)pyridine-3-sulfonyl chloride involves the reaction of 6-chloro-2-(trifluoromethyl)pyridine-3-sulfonic acid with thionyl chloride.", "Starting Materials": [ "6-chloro-2-(trifluoromethyl)pyridine-3-sulfonic acid", "Thionyl chloride" ], "Reaction": [ "To a solution of 6-chloro-2-(trifluoromethyl)pyridine-3-sulfonic acid in a suitable solvent, add thionyl chloride dropwise with stirring.", "Heat the reaction mixture to reflux for several hours.", "Cool the reaction mixture and remove the excess thionyl chloride under reduced pressure.", "Purify the resulting product by recrystallization or column chromatography to obtain 6-chloro-2-(trifluoromethyl)pyridine-3-sulfonyl chloride." ] } | |
CAS RN |
1442432-01-0 |
Product Name |
6-chloro-2-(trifluoromethyl)pyridine-3-sulfonyl chloride |
Molecular Formula |
C6H2Cl2F3NO2S |
Molecular Weight |
280.1 |
Purity |
95 |
Origin of Product |
United States |
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